Cas no 929504-75-6 (N-ethyl-6-methoxyquinazolin-4-amine)

N-Ethyl-6-methoxyquinazolin-4-amine is a quinazoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxy group at the 6-position and an ethylamino substituent at the 4-position, contributing to its unique reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The methoxy group enhances electron density, potentially improving solubility and stability, while the ethylamino moiety offers versatility for further functionalization. Its well-defined molecular framework makes it suitable for structure-activity relationship studies in medicinal chemistry.
N-ethyl-6-methoxyquinazolin-4-amine structure
929504-75-6 structure
Product Name:N-ethyl-6-methoxyquinazolin-4-amine
CAS No:929504-75-6
MF:C11H13N3O
MW:203.240422010422
CID:4665795
PubChem ID:21002849
Update Time:2025-05-20

N-ethyl-6-methoxyquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, N-ethyl-6-methoxy-
    • N-ethyl-6-methoxyquinazolin-4-amine
    • Inchi: 1S/C11H13N3O/c1-3-12-11-9-6-8(15-2)4-5-10(9)13-7-14-11/h4-7H,3H2,1-2H3,(H,12,13,14)
    • InChI Key: JWGFNUMXXBCYQZ-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(OC)C=C2)=C(NCC)N=C1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 364.8±27.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-ethyl-6-methoxyquinazolin-4-amine Security Information

N-ethyl-6-methoxyquinazolin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E927745-10mg
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6
10mg
$ 50.00 2022-06-05
TRC
E927745-50mg
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6
50mg
$ 210.00 2022-06-05
TRC
E927745-100mg
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6
100mg
$ 295.00 2022-06-05
Enamine
EN300-133735-0.05g
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6 95%
0.05g
$182.0 2023-02-15
Enamine
EN300-133735-0.1g
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6 95%
0.1g
$272.0 2023-02-15
Enamine
EN300-133735-0.25g
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6 95%
0.25g
$389.0 2023-02-15
Enamine
EN300-133735-0.5g
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6 95%
0.5g
$612.0 2023-02-15
Enamine
EN300-133735-1.0g
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6 95%
1g
$0.0 2023-06-08
Enamine
EN300-133735-2.5g
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6 95%
2.5g
$1539.0 2023-02-15
Enamine
EN300-133735-5.0g
N-ethyl-6-methoxyquinazolin-4-amine
929504-75-6 95%
5.0g
$2277.0 2023-02-15

Additional information on N-ethyl-6-methoxyquinazolin-4-amine

N-ethyl-6-methoxyquinazolin-4-amine (CAS No. 929504-75-6): An Overview of a Promising Compound in Pharmaceutical Research

N-ethyl-6-methoxyquinazolin-4-amine (CAS No. 929504-75-6) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-ethyl-6-methoxyquinazolin-4-amine.

The chemical structure of N-ethyl-6-methoxyquinazolin-4-amine is characterized by a quinazoline core with an ethyl group at the 4-position and a methoxy group at the 6-position. The quinazoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the ethyl and methoxy groups imparts unique pharmacological properties to the compound, making it an attractive candidate for drug development.

The synthesis of N-ethyl-6-methoxyquinazolin-4-amine can be achieved through several routes. One common method involves the condensation of 2-amino-5-methoxybenzonitrile with ethyl isocyanate, followed by cyclization and reduction steps. This multi-step process yields the desired compound with high purity and yield. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic approaches, to enhance the production process.

In terms of biological activities, N-ethyl-6-methoxyquinazolin-4-amine has shown promising results in various preclinical studies. One of its most notable applications is in cancer therapy. Research has demonstrated that this compound exhibits potent anti-proliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its anti-cancer properties, N-ethyl-6-methoxyquinazolin-4-amine has also been investigated for its anti-inflammatory effects. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antiviral activity of N-ethyl-6-methoxyquinazolin-4-amine. Recent research has indicated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve interference with viral entry or replication processes within host cells.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-ethyl-6-methoxyquinazolin-4-amine in human subjects. Early-phase trials have shown promising results, with good tolerability and pharmacokinetic profiles observed in patients. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-ethyl-6-methoxyquinazolin-4-amine (CAS No. 929504-75-6) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development in areas such as oncology, inflammation, and virology. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.